Anisyl acetate - d3
Description
Anisyl acetate - d3, also known as this compound, is a useful research compound. Its molecular formula is C10H9D3O3 and its molecular weight is 183.22. The purity is usually 95% min..
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Scientific Research Applications
Chemical Properties and Structure
Anisyl acetate - d3 (C10H12O3) is characterized by the presence of deuterium atoms, which are heavier isotopes of hydrogen. This isotopic labeling can be crucial for studies involving metabolic pathways and reaction mechanisms, as it allows for precise tracking of molecular changes during chemical reactions.
Applications in Scientific Research
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Metabolic Studies
- This compound is used as a tracer in metabolic studies to investigate the metabolic pathways of aromatic compounds. The deuterium labeling enables researchers to differentiate between the labeled and unlabeled molecules during mass spectrometry analysis, providing insights into metabolic processes.
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Pharmacokinetics
- In pharmacological research, this compound can be employed to study drug metabolism and pharmacokinetics. By tracking the labeled compound in biological systems, researchers can understand how drugs are absorbed, distributed, metabolized, and excreted.
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Analytical Chemistry
- The compound is utilized in analytical chemistry for method development and validation. Its unique mass spectrum due to deuterium labeling aids in enhancing the sensitivity and specificity of analytical techniques such as gas chromatography-mass spectrometry (GC-MS).
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Synthesis of Other Compounds
- This compound serves as a precursor in the synthesis of other isotopically labeled compounds. It is particularly useful in synthesizing labeled pharmaceuticals and agrochemicals for research purposes.
Case Study 1: Metabolic Pathway Analysis
In a study investigating the metabolism of aromatic compounds, researchers utilized this compound as a tracer. The compound was administered to test subjects, and subsequent analysis using GC-MS revealed distinct metabolic pathways that could be tracked due to the deuterium labeling. This approach allowed for a detailed understanding of how specific enzymes interact with aromatic substrates.
Case Study 2: Drug Interaction Studies
A pharmacokinetic study employed this compound to assess the interaction between a new drug candidate and existing medications. By monitoring the concentration of both labeled and unlabeled compounds in plasma samples over time, researchers were able to determine how the new drug affected the metabolism of standard treatments, providing critical data for clinical applications.
Data Table: Comparison of Applications
| Application Area | Description | Key Benefits |
|---|---|---|
| Metabolic Studies | Tracing metabolic pathways using isotopically labeled compounds | Enhanced tracking of metabolic processes |
| Pharmacokinetics | Understanding drug absorption and metabolism | Improved drug development insights |
| Analytical Chemistry | Development and validation of analytical methods | Increased sensitivity in detection |
| Synthesis of Compounds | Precursor for creating other isotopically labeled compounds | Facilitates research on pharmaceuticals |
Properties
CAS No. |
1394230-53-5 |
|---|---|
Molecular Formula |
C10H9D3O3 |
Molecular Weight |
183.22 |
Purity |
95% min. |
Synonyms |
Anisyl acetate - d3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
